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Compound of Interest

Compound Name: Mik-665

Cat. No.: B15582650

Audience: This document is intended for researchers, scientists, and drug development
professionals working with the Mcl-1 inhibitor, Mik-665.

Introduction: Mik-665, also known as S64315, is a potent and selective inhibitor of the anti-
apoptotic protein Myeloid cell leukemia-1 (Mcl-1).[1][2] It is a compound of interest in cancer
research and drug development. Accurate and consistent preparation of stock solutions is
critical for obtaining reproducible results in downstream biological assays. This protocol
provides a detailed methodology for preparing a concentrated stock solution of Mik-665 using
dimethyl sulfoxide (DMSO).

Physicochemical and Solubility Data

Quantitative data for Mik-665 is summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C47H44CIFN6O6S [1103114]
Molecular Weight 875.4 g/mol [11[415]
Appearance Solid / Crystalline Powder [31[41[6]
CAS Number 1799631-75-6 [3][4]

> 125 mg/mL (approx. 142.8

Solubility in DMSO
mM)

[3161[7]

Purity >98%

[417]

Experimental Protocol: Mik-665 Stock Solution (10

mM in DMSO)

This protocol details the steps for preparing a 10 mM stock solution of Mik-665 in DMSO.

Materials and Reagents

Material/lReagent Specifications

Mik-665 Solid powder, 298% purity

Dimethyl sulfoxide (DMSO) Anhydrous, sterile-filtered, 299.7% purity
Analytical balance Readable to 0.1 mg or better

Sterile microcentrifuge tubes 1.5 mL or 2.0 mL, amber or covered in foil
Pipettors and sterile tips P200, P1000

Vortex mixer

Sonicator (water bath) Optional, for aiding dissolution

Safety glasses, lab coat, chemical-resistant

Personal Protective Equipment (PPE)
gloves

Safety Precautions
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e Always handle Mik-665 and DMSO in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for Mik-665 before handling. While one SDS suggests
the substance is not classified as hazardous, standard precautions for handling research
compounds should be followed.[8]

e« DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Avoid direct contact.

Step-by-Step Preparation of 10 mM Stock Solution

This section provides calculations to prepare 1 mL of a 10 mM Mik-665 stock solution.
Calculation:

To prepare a 10 mM stock solution, the required mass of Mik-665 is calculated using its
molecular weight (875.4 g/mol ).

e Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
e Mass (mg) = 0.010 mol/L x 0.001 L x 875.4 g/mol x 1000 mg/g

e Mass (mg) = 8.754 mg

Desired Stock Mass of Mik-665 Volume of DMSO to
. Volume to Prepare .
Concentration Required Add
10 mM 1mL 8.75 mg 1.0 mL
10 mM 5mL 43.77 mg 5.0 mL
50 mM 1mL 43.77 mg 1.0 mL
Procedure:

» Weighing: Accurately weigh 8.75 mg of Mik-665 powder and place it into a sterile amber or
foil-covered microcentrifuge tube.
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Dissolution: Add 1.0 mL of anhydrous, sterile DMSO to the tube containing the Mik-665
powder. It is crucial to use fresh, anhydrous DMSO as moisture can impact solubility.[2][3][9]

Mixing: Cap the tube securely and vortex for 1-2 minutes until the solid is completely
dissolved. A clear, particle-free solution should be obtained.

Aiding Dissolution (if necessary): If the compound does not dissolve readily, brief sonication
in a water bath or gentle warming (e.g., to 37°C) can be applied to facilitate dissolution.[10]
[11] Ensure the solution cools to room temperature before storage.

Verification: Visually inspect the solution against a light source to ensure there are no visible
particles or precipitate.

Storage and Stability

o Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.[10][11]

Short-term Storage: Store aliquots at -20°C for up to 3 months.[11]

Long-term Storage: For storage longer than 3 months, it is recommended to store aliquots at
-80°C.[3]

e Solid Compound: The solid powder form of Mik-665 should be stored at -20°C.[5]

Quality Control

» Visual Inspection: Always check for precipitation or crystallization before use, especially after
thawing. If precipitate is observed, warm the solution gently and vortex to redissolve.[11]

o Concentration Verification: For critical applications, the concentration of the stock solution
can be verified using techniques such as High-Performance Liquid Chromatography (HPLC)
or UV-Vis spectrophotometry if a reference standard and extinction coefficient are available.

e Functional Assay: Periodically test the activity of the stock solution in a standard biological
assay to ensure its potency has not degraded over time.
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Application Example: Preparing a Working Solution
for Cell Culture

To prevent cytotoxicity and experimental artifacts, the final concentration of DMSO in cell
culture media should be kept low, typically below 0.5%, with 0.1% or lower being ideal.[10]

Procedure:

 Intermediate Dilution: It is best practice to perform serial dilutions. First, dilute the 10 mM
stock solution in sterile DMSO to create an intermediate stock (e.g., 1 mM).

 Final Dilution: Add the required volume of the stock or intermediate solution to the pre-
warmed cell culture medium. To prevent precipitation of the compound, add the DMSO
solution dropwise to the medium while gently swirling.[10] Never add aqueous buffer directly
to the concentrated DMSO stock.[9]

Example: To prepare 10 mL of culture medium with a final Mik-665 concentration of 10 yuM:
e Add 10 pL of the 10 mM stock solution to 9.99 mL of cell culture medium.
e The final DMSO concentration will be 0.1%.

e Always include a vehicle control (medium with 0.1% DMSO) in your experiments.[9]

Workflow and Signaling Pathway Diagrams
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Stock Solution Preparation

1. Weigh Mik-665 Powder
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9. Use in Experiment
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Caption: Workflow for preparing and storing a Mik-665 stock solution.
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Mik-665 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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